Cas no 1178704-77-2 (1-2-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one)

• Product Name: 1-2-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one
• CAS No: 1178704-77-2
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5696498
• PubChem ID: 60874051
• Update Time: 2025-11-02

1-2-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1292202
• 1-[2-(4-METHYL-1H-PYRAZOL-1-YL)PHENYL]ETHAN-1-ONE
• 1178704-77-2
• Ethanone, 1-[2-(4-methyl-1H-pyrazol-1-yl)phenyl]-
• 1-2-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one

• Inchi： 1S/C12H12N2O/c1-9-7-13-14(8-9)12-6-4-3-5-11(12)10(2)15/h3-8H,1-2H3
• InChI Key： LRZMYNJFMGGZPF-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1N1C=C(C)C=N1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 342.2±25.0 °C(Predicted)
• pka: 0.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-2-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one

Chemical Profile of 1-2-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one (CAS No. 1178704-77-2)

1-2-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1178704-77-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrazole moiety linked to a phenyl ring through an ethanone bridge, represents a structurally intriguing scaffold that has been explored for its potential biological activities. The presence of the 4-methyl substituent on the pyrazole ring and the electron-withdrawing nature of the ketone group contribute to its unique electronic and steric properties, making it a promising candidate for further investigation.

The synthesis of 1-2-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one involves multi-step organic transformations, typically starting from commercially available precursors such as 4-methylpyrazole and appropriate aromatic aldehydes. The formation of the ethanone linkage is often achieved through condensation reactions, such as the Claisen-Schmidt condensation or similar methods, which are well-documented in organic chemistry literature. The precise control of reaction conditions is crucial to ensure high yield and purity, as side reactions can introduce impurities that may affect downstream applications.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their diverse biological activities. Pyrazole scaffolds are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable in drug discovery. The 4-methyl substituent in 1-2-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one enhances its binding affinity to certain proteins by modulating the electronic distribution around the molecule. This feature has been exploited in the design of inhibitors targeting inflammatory pathways and other disease-related mechanisms.

One of the most compelling aspects of this compound is its potential application in treating inflammatory and autoimmune diseases. Recent studies have demonstrated that pyrazole derivatives can modulate the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural motif of 1-2-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one allows for selective interaction with these enzymes, potentially leading to the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

Furthermore, the compound has shown promise in preclinical models as a potential chemopreventive agent. By inhibiting key signaling pathways associated with cancer cell proliferation and survival, 1-2-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one may help prevent the development or progression of certain types of cancer. Initial studies have indicated that it can disrupt microtubule formation and induce apoptosis in cancer cells, making it a candidate for further development into an anticancer therapeutic.

The pharmacokinetic properties of 1-2-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one are also under investigation to optimize its clinical application. Researchers are exploring various formulations to enhance its bioavailability and stability, ensuring that it can be effectively delivered to target tissues. Techniques such as solubility enhancement through prodrug strategies or encapsulation in liposomes are being evaluated to improve its pharmacokinetic profile.

The role of computational chemistry in designing and optimizing molecules like 1-2-(4-methyl-1H-pyrazol-1-y)phenylethanone has become increasingly important. Advanced computational methods, including molecular docking and quantum mechanical calculations, allow researchers to predict the binding affinity and interactions of this compound with biological targets. These predictions guide experimental efforts by identifying key structural features that contribute to its biological activity, thereby accelerating the drug discovery process.

In conclusion, 1[...](CAS No. 1178704[...]) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this molecule, underscoring its importance in modern drug discovery efforts.